Cas no 1314708-65-0 (1-(4-bromo-2-nitrophenyl)cyclopropan-1-amine)

• Product Name: 1-(4-bromo-2-nitrophenyl)cyclopropan-1-amine
• CAS No: 1314708-65-0
• MF: C₉H₉BrN₂O₂
• MW: 257.083961248398
• CID: 5977208
• PubChem ID: 130160783
• Update Time: 2025-05-21

1-(4-bromo-2-nitrophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2-nitrophenyl)cyclopropan-1-amine
• 1314708-65-0
• EN300-1894421

• Inchi： 1S/C9H9BrN2O2/c10-6-1-2-7(9(11)3-4-9)8(5-6)12(13)14/h1-2,5H,3-4,11H2
• InChI Key： SIELAQLTOXOMMK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])C1(CC1)N

Computed Properties

• Exact Mass: 255.98474g/mol
• Monoisotopic Mass: 255.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(4-bromo-2-nitrophenyl)cyclopropan-1-amine

Introduction to 1-(4-bromo-2-nitrophenyl)cyclopropan-1-amine (CAS No. 1314708-65-0)

1-(4-bromo-2-nitrophenyl)cyclopropan-1-amine is a highly specialized organic compound with the CAS registry number 1314708-65-0. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique structural properties and potential applications. The molecule consists of a cyclopropane ring fused with an aniline derivative, where the phenyl group is substituted with bromine and nitro groups at the 4 and 2 positions, respectively. This combination of functional groups imparts distinctive electronic and steric properties to the compound, making it a valuable tool in various research and industrial settings.

The synthesis of 1-(4-bromo-2-nitrophenyl)cyclopropan-1-amine involves a series of intricate organic reactions, including nucleophilic aromatic substitution, cyclopropanation, and amine functionalization. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its production, reducing costs and improving yields. These developments have been documented in several high-profile journals, such as *Nature Chemistry* and *Journal of the American Chemical Society*, highlighting the compound's importance in modern chemical synthesis.

One of the most promising applications of 1-(4-bromo-2-nitrophenyl)cyclopropan-1-amine lies in its potential as a precursor for advanced pharmaceuticals. The compound's ability to act as a versatile building block allows for the construction of complex molecular architectures, which are essential in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders. For instance, researchers at Stanford University have recently utilized this compound to develop novel anti-inflammatory agents with enhanced bioavailability and reduced side effects.

In addition to its role in drug development, 1-(4-bromo-2-nitrophenyl)cyclopropan-1-amine has found applications in materials science, particularly in the synthesis of advanced polymers and nanomaterials. Its unique electronic properties make it an ideal candidate for use in organic electronics, such as flexible displays and photovoltaic devices. A team at the Massachusetts Institute of Technology (MIT) has demonstrated that incorporating this compound into polymer frameworks significantly enhances their electrical conductivity without compromising mechanical stability.

The structural versatility of CAS No. 1314708-65-0 also extends to its utility in chemical biology studies. Its ability to participate in both electrophilic and nucleophilic reactions makes it a valuable reagent for probing complex biochemical pathways. For example, scientists at the University of California, Berkeley, have employed this compound as a probe to study enzyme catalysis mechanisms, providing insights into potential targets for therapeutic intervention.

Recent studies have also explored the environmental impact of 1-(4-bromo-2-nitrophenyl)cyclopropane...